Cas no 903499-29-6 (1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 903499-29-6
• MF: C₁₇H₂₄BNO₃
• MW: 301.188364982605
• MDL: MFCD20486623
• CID: 4784777
• PubChem ID: 102384987
• Update Time: 2026-02-27

1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• MDL： MFCD20486623
• Inchi： 1S/C17H24BNO3/c1-16(2)17(3,4)22-18(21-16)14-7-6-8-15-13(14)9-10-19(15)11-12-20-5/h6-10H,11-12H2,1-5H3
• InChI Key： XVFBSQNAFBYAMW-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(C(B3OC(C)(C)C(C)(C)O3)=CC=C2)C=C1

Additional information on 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Introduction to 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 903499-29-6) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, identified by its CAS number 903499-29-6, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This boronic acid derivative, featuring a tetramethyl-1,3,2-dioxaborolan-2-yl substituent and an indole core, has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery and synthetic biology. The unique structural motif of this molecule not only enhances its compatibility with cross-coupling reactions but also opens up novel avenues for therapeutic development.

Recent advancements in the field of chemical biology have highlighted the importance of boronic acid-containing compounds in medicinal chemistry. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that enables the formation of carbon-carbon bonds under mild conditions. This reaction has become indispensable in the synthesis of complex organic molecules, including biologically active heterocycles such as indole derivatives. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole enhances the stability of the boronate ester, making it an ideal candidate for further functionalization.

The indole scaffold is another key feature of this compound that contributes to its pharmaceutical relevance. Indole derivatives are ubiquitous in nature and have been extensively studied for their pharmacological properties. Many indole-based compounds exhibit significant biological activity, ranging from antimicrobial and anti-inflammatory effects to anticancer and antiviral properties. The combination of an indole core with a boronic acid moiety suggests potential applications in the development of novel therapeutics targeting diseases associated with dysregulated signaling pathways.

One of the most compelling aspects of 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is its utility as a building block in the synthesis of more complex molecules. The boronic acid functionality allows for facile introduction of diverse substituents via cross-coupling reactions, enabling chemists to tailor the structure and properties of their target compounds. This flexibility has been exploited in several recent studies aimed at developing small-molecule modulators of protein-protein interactions. For instance, indole derivatives have been shown to interact with various transcription factors and signaling proteins, making them promising candidates for therapeutic intervention.

In particular, the tetramethyl substitution on the dioxaborolane group not only improves the kinetic stability of the boronate ester but also influences the electronic properties of the molecule. This can be particularly advantageous when designing molecules that require specific binding affinities or selectivity profiles. The 2-methoxyethyl side chain further modulates the solubility and metabolic stability of the compound, which are critical factors in drug development. These structural features collectively contribute to the compound's potential as a pharmacophore or intermediate in synthetic protocols.

Recent research has also explored the use of this compound in materials science applications beyond pharmaceuticals. The ability to functionalize indole derivatives with boronic acid groups opens up possibilities for creating conjugated polymers and organic electronic materials. These materials could find applications in flexible electronics, optoelectronics, and photovoltaics. The unique reactivity of 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole makes it a valuable starting point for designing novel materials with tailored electronic properties.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation followed by borylation using a suitable organoboron reagent under palladium catalysis. The use of protective groups ensures that reactive sites are selectively modified without unintended side reactions. Advances in transition-metal catalysis have significantly improved the efficiency and scalability of these synthetic routes, making it feasible to produce large quantities for research and commercial purposes.

From a computational chemistry perspective, understanding the structure-property relationships of this compound is crucial for optimizing its biological activity. Molecular modeling techniques can predict binding modes and affinity profiles by simulating interactions with target proteins or enzymes. These insights can guide medicinal chemists in designing next-generation analogs with enhanced potency or selectivity. Additionally, computational studies can help identify potential off-target effects or metabolic liabilities early in the drug discovery process.

The growing interest in indole-based therapeutics underscores the importance of compounds like 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole as pharmacological tools. Indole derivatives have been implicated in various biological pathways due to their ability to modulate enzyme activity and protein-protein interactions. For example, some indoles have been shown to inhibit kinases involved in cancer progression or disrupt viral replication mechanisms. By leveragingboronic acid chemistry, tetramethyl-substituted indoles offer a scaffold that can be readily modified to target specific disease pathways while maintaining high structural integrity.

The versatility of this compound also extends to its role as a ligand or probe in biochemical assays. Researchers have utilized boronic acid-containing indoles to develop high-throughput screening assays for enzyme inhibitors or receptor binders. These assays rely on reversible binding interactions between small molecules and macromolecular targets, allowing for rapid identification of lead compounds from large libraries. The stability provided by the tetramethyl group ensures that these interactions are both reliable and reproducible across experimental conditions.

In conclusion, 1-(2-methoxyethyl)-4-(tetramethyl-1,3, ound: ointment cificity cificity echniques nology ues nology ointment ues ues ues ues ues ues ues ues ues ues ues